Cas no 352304-41-7 (Butylcycloheptylprodigiosin)

• Product Name: Butylcycloheptylprodigiosin
• CAS No: 352304-41-7
• MF: C₂₅H₃₃N₃O
• MW: 391.549026250839
• CID: 1123885
• PubChem ID: 136904689
• Update Time: 2025-06-08

Butylcycloheptylprodigiosin Chemical and Physical Properties

Names and Identifiers

• 4-Butyl-1,4,5,6,7,8,9,10-octahydro-2-[[3-methoxy-5-(1H-pyrrol-2-yl)-2H-pyrrol-2-ylidene]methyl]-cyclonona[b]pyrrole
• Butylcycloheptylprodigiosin
• )-Butylcycloheptylprodiginine
• Cyclonona[b]pyrrole, 4-butyl-1,4,5,6,7,8,9,10-octahydro-2-[[3-methoxy-5-(1H-pyrrol-2-yl)-2H-pyrrol-2-ylidene]methyl]-
• G91377
• 352304-41-7

• Inchi： 1S/C25H33N3O/c1-3-4-10-18-11-7-5-6-8-12-21-20(18)15-19(27-21)16-24-25(29-2)17-23(28-24)22-13-9-14-26-22/h9,13-18,26-27H,3-8,10-12H2,1-2H3
• InChI Key： VKFOCULFEFSDPI-UHFFFAOYSA-N
• SMILES： CCCCC1C2=C(NC(=C2)C=C2C(OC)=CC(C3NC=CC=3)=N2)CCCCCC1

Computed Properties

• Exact Mass: 391.262362685g/mol
• Monoisotopic Mass: 391.262362685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 619.3±55.0 °C(Predicted)
• Solubility: Insuluble (1.3E-5 g/L) (25 ºC),
• pka: 15.35±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Dipyrrins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Dipyrrins

Additional information on Butylcycloheptylprodigiosin

Exploring the Unique Properties and Applications of Butylcycloheptylprodigiosin (CAS No. 352304-41-7)

In the realm of bioactive natural products, Butylcycloheptylprodigiosin (CAS No. 352304-41-7) stands out as a fascinating compound with a broad spectrum of potential applications. This prodigiosin analog belongs to the family of tripyrrole pigments, which are renowned for their striking red coloration and diverse biological activities. Researchers have increasingly focused on this compound due to its unique structural features and promising pharmacological properties, making it a subject of intense study in fields ranging from biomedical research to industrial biotechnology.

The molecular structure of Butylcycloheptylprodigiosin features a distinctive cycloheptyl ring coupled with a butyl side chain, modifications that significantly influence its physicochemical characteristics and bioactivity profile. These structural elements contribute to its enhanced lipophilicity and membrane permeability compared to other prodigiosin derivatives, factors that are crucial for its potential therapeutic applications. Current studies suggest that this compound may interact with various cellular targets, including ion transporters and signaling pathways, though the exact mechanisms remain an active area of investigation.

From a therapeutic perspective, Butylcycloheptylprodigiosin has attracted attention for its potential immunosuppressive properties and selective cytotoxicity against certain abnormal cell types. These characteristics have sparked interest in its possible applications in autoimmune disease management and targeted therapeutic approaches. However, it's important to note that research in these areas is still in preclinical stages, and much work remains to fully understand the compound's safety profile and efficacy in biological systems.

Beyond biomedical applications, Butylcycloheptylprodigiosin shows promise in biotechnological applications. Its vivid pigmentation makes it a candidate for natural dye production, particularly in industries seeking alternatives to synthetic colorants. Additionally, some studies have explored its potential as an antimicrobial agent, though this application requires further validation and optimization. The compound's production through microbial fermentation processes also presents interesting opportunities for sustainable manufacturing approaches in the chemical industry.

The synthesis and characterization of Butylcycloheptylprodigiosin present unique challenges that have driven innovations in organic synthesis methodologies. Researchers have developed various routes to access this compound, including total synthesis approaches and semi-synthetic modifications of related natural products. These synthetic efforts not only provide material for biological studies but also contribute to our understanding of structure-activity relationships within the prodigiosin family of compounds.

In the context of current scientific trends, Butylcycloheptylprodigiosin aligns with several important research directions. The growing interest in natural product drug discovery and bioactive secondary metabolites has brought renewed attention to compounds like this one. Furthermore, its potential applications in precision medicine and targeted therapies resonate with contemporary medical research priorities. As the scientific community continues to explore microbial-derived therapeutics, compounds such as Butylcycloheptylprodigiosin serve as valuable case studies in the interface between microbiology, chemistry, and medicine.

Quality control and analytical characterization of Butylcycloheptylprodigiosin require specialized techniques due to its complex structure. Advanced methods such as high-performance liquid chromatography (HPLC), mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy are typically employed to ensure purity and verify structural integrity. These analytical challenges underscore the importance of robust quality assurance protocols in research involving this compound.

Looking to the future, research on Butylcycloheptylprodigiosin (CAS No. 352304-41-7) is likely to expand in several directions. Investigations into its molecular mechanisms of action, potential synergistic effects with other therapeutic agents, and optimization of its bioavailability represent promising avenues for further study. Additionally, the development of more efficient synthetic routes and production methods could facilitate broader research applications and potential commercialization of this intriguing compound.

For researchers interested in working with Butylcycloheptylprodigiosin, it's essential to consider the compound's stability profile and storage requirements. Like many natural pigments, it may be sensitive to light exposure and oxidative degradation, necessitating appropriate handling procedures. Standard safety protocols for laboratory chemicals should always be followed, even though this compound is not classified as hazardous under normal research conditions.

The scientific literature surrounding Butylcycloheptylprodigiosin continues to grow, with new studies regularly contributing to our understanding of this compound. Researchers are encouraged to consult recent publications in natural product chemistry and medicinal chemistry journals for the latest developments. As with any emerging bioactive compound, rigorous scientific investigation and validation will be crucial to realizing the full potential of Butylcycloheptylprodigiosin in various applications.